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Compound of Interest

Compound Name: 2,6-Dimethyloctane-1,6-diol

Cat. No.: B15477098 Get Quote

Essential Safety and Handling Guide for 2,6-
Dimethyloctane-1,6-diol
Disclaimer: No specific Safety Data Sheet (SDS) for 2,6-Dimethyloctane-1,6-diol was publicly

available at the time of this writing. The following guidance is based on the general properties

of flammable liquids and aliphatic diols. Researchers must consult the specific SDS provided

by the manufacturer before handling this chemical and perform a thorough risk assessment for

their specific experimental conditions.

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2,6-Dimethyloctane-1,6-diol, designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 2,6-Dimethyloctane-1,6-diol, a comprehensive approach to personal

protective equipment is crucial to minimize exposure and ensure safety. Vapors from flammable

liquids can be denser than air and accumulate near the floor.[1]

Recommended Personal Protective Equipment:
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Eye and Face Protection: Chemical-resistant safety goggles or a full-face shield should be

worn to protect against splashes.[2][3] Standard safety glasses do not provide adequate

protection.

Skin and Body Protection: A flame-resistant lab coat is mandatory. For larger volumes or

tasks with a higher risk of splashing, a chemical-resistant apron or coveralls should be worn.

[2]

Hand Protection: Use chemical-resistant gloves. The specific type of glove should be

selected based on the manufacturer's SDS, but nitrile or butyl rubber gloves are often

suitable for organic alcohols.[3] Always check the breakthrough time and permeation rate of

the glove material.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1] If engineering controls are insufficient to maintain exposure below

recommended limits, a respirator with an appropriate organic vapor cartridge may be

necessary.[4]

Operational and Handling Plan
Safe handling practices are paramount to prevent ignition of flammable vapors and minimize

chemical exposure.

Procedural Steps for Safe Handling:

Preparation: Before beginning work, ensure that all necessary PPE is readily available and in

good condition. Locate the nearest fire extinguisher, safety shower, and eyewash station.[1]

Ventilation: Conduct all operations involving 2,6-Dimethyloctane-1,6-diol in a certified

chemical fume hood to control vapor inhalation.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that all metal containers and equipment are properly grounded and bonded during

transfer operations.[1]

Dispensing: Use only spark-proof tools and equipment. When transferring the chemical, pour

slowly to minimize splashing and vapor generation.
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Heating: Avoid open flames. If heating is required, use intrinsically safe heating sources such

as steam baths, heating mantles, or oil baths.

Spill Management: In the event of a spill, immediately alert personnel in the area. Use a spill

kit with absorbent materials that are compatible with flammable liquids. Do not use

combustible materials like paper towels to absorb the spill.

Storage and Disposal Plan
Proper storage and disposal are critical for laboratory safety and environmental protection.

Storage:

Store 2,6-Dimethyloctane-1,6-diol in a cool, dry, and well-ventilated area away from

sources of ignition and incompatible materials such as strong oxidizing agents.[1]

Containers should be kept tightly closed when not in use to prevent the escape of vapors.[2]

Store in a designated flammable liquids storage cabinet.[1][2]

Disposal:

2,6-Dimethyloctane-1,6-diol waste should be collected in a clearly labeled, dedicated waste

container for flammable liquids.[5][6]

Do not dispose of this chemical down the drain.[5]

Follow all local, state, and federal regulations for hazardous waste disposal. Arrange for

pickup by a licensed chemical waste disposal company.[6]

Quantitative Data Summary
The following table summarizes typical safety-related quantitative data for aliphatic diols and

flammable organic compounds. The exact values for 2,6-Dimethyloctane-1,6-diol may differ

and should be obtained from the manufacturer's SDS.
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Parameter Illustrative Value Significance

Flash Point Likely < 100°C (212°F)

The lowest temperature at

which the liquid can form an

ignitable mixture in air. A lower

flash point indicates a greater

fire hazard.

Boiling Point Estimated > 200°C (392°F)

The temperature at which the

liquid boils. This affects its

vapor pressure and the rate of

evaporation.

Vapor Density > 1 (Air = 1)

Vapors are likely heavier than

air and can accumulate in low-

lying areas, creating a fire and

inhalation hazard.[1]

LD50 (Oral, Rat) > 2000 mg/kg (Estimated)

A measure of acute toxicity.

While many aliphatic diols

have low acute toxicity,

ingestion should always be

avoided.
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Caption: Workflow for safely handling 2,6-Dimethyloctane-1,6-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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